Cas no 864832-22-4 (b-methylene-3-Pyridineethanol)

• Product Name: b-methylene-3-Pyridineethanol
• CAS No: 864832-22-4
• MF: C₈H₉NO
• MW: 135.163161993027
• CID: 2084104
• PubChem ID: 101747579
• Update Time: 2025-07-01

b-methylene-3-Pyridineethanol Chemical and Physical Properties

Names and Identifiers

• b-methylene-3-Pyridineethanol
• 2-(pyridin-3-yl)prop-2-en-1-ol
• SCHEMBL26662143
• EN300-7645802
• 864832-22-4

• Inchi： 1S/C8H9NO/c1-7(6-10)8-3-2-4-9-5-8/h2-5,10H,1,6H2
• InChI Key： SEPFECGYQHXNHL-UHFFFAOYSA-N
• SMILES： OCC(=C)C1C=NC=CC=1

Computed Properties

• Exact Mass: 135.068413911Da
• Monoisotopic Mass: 135.068413911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 33.1Ų

Additional information on b-methylene-3-Pyridineethanol

Comprehensive Overview of b-methylene-3-Pyridineethanol (CAS No. 864832-22-4): Properties, Applications, and Industry Insights

b-methylene-3-Pyridineethanol (CAS No. 864832-22-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This pyridine derivative, characterized by a reactive methylene group and ethanol side chain, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₈H₉NO, and precise chemical structure make it valuable for designing bioactive molecules, particularly in drug discovery pipelines targeting neurological and metabolic disorders.

Recent studies highlight the compound’s role in developing small-molecule inhibitors and catalytic ligands. Researchers are exploring its potential in green chemistry applications, aligning with the global push for sustainable synthesis methods. The pyridine core offers electron-rich sites for functionalization, enabling modifications to enhance solubility or binding affinity—a hotspot topic in medicinal chemistry forums and AI-driven molecular design platforms like AlphaFold.

From an industrial perspective, b-methylene-3-Pyridineethanol is synthesized via Knoevenagel condensation or cross-coupling reactions, with purity levels (>98%) critical for high-yield downstream processes. Analytical techniques such as HPLC and NMR spectroscopy ensure quality control, addressing frequent user queries about compound characterization in peer-reviewed journals. Its stability under inert atmospheres and compatibility with common solvents like DMSO or ethanol further broaden its utility.

Market trends reveal growing demand for custom synthesis of 864832-22-4, driven by contract research organizations (CROs) specializing in heterocyclic compounds. Regulatory compliance, including REACH and GMP standards, is frequently searched alongside this CAS number, reflecting industry emphasis on safety and traceability. Notably, patents filed between 2020–2023 describe its use in biodegradable polymers—a response to environmental concerns dominating scientific discourse.

In academic circles, b-methylene-3-Pyridineethanol is discussed for its structure-activity relationships (SAR) in modulating enzyme functions. Virtual screening libraries increasingly include this scaffold, catering to AI-augmented drug discovery—a trending topic in computational chemistry webinars. Its logP value (predicted ~1.2) and hydrogen-bonding capacity also make it a candidate for optimizing blood-brain barrier permeability, a key challenge in CNS drug development.

Future prospects hinge on advancing scalable synthesis routes and exploring structure-property correlations via machine learning models. As sustainability becomes a priority, catalytic recycling methods for pyridine derivatives like 864832-22-4 are anticipated to dominate research agendas, merging traditional organic chemistry with cutting-edge automated synthesis platforms.